Cas no 1804089-69-7 (7-Chloromethyl-1H-benzimidazole-2-carboxylic acid)

• Product Name: 7-Chloromethyl-1H-benzimidazole-2-carboxylic acid
• CAS No: 1804089-69-7
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• MDL: MFCD28947482
• CID: 4816028
• Update Time: 2025-10-29

7-Chloromethyl-1H-benzimidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloromethyl-1H-benzimidazole-2-carboxylic acid

• MDL： MFCD28947482
• Inchi： 1S/C9H7ClN2O2/c10-4-5-2-1-3-6-7(5)12-8(11-6)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： CKJPYERYIFEDAQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2=C1N=C(C(=O)O)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 66

Additional information on 7-Chloromethyl-1H-benzimidazole-2-carboxylic acid

7-Chloromethyl-1H-benzimidazole-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1804089-69-7, commonly referred to as 7-Chloromethyl-1H-benzimidazole-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the benzimidazole family, a class of heterocyclic compounds known for their versatile applications in drug design and development. The benzimidazole core of this molecule provides a unique platform for functionalization, making it a valuable substrate for exploring novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled researchers to synthesize 7-Chloromethyl-1H-benzimidazole-2-carboxylic acid with high precision and efficiency. The synthesis typically involves multi-step reactions, including nucleophilic substitutions and cyclizations, to construct the benzimidazole ring system. The introduction of the chloromethyl group at the 7-position of the benzene ring adds an additional layer of complexity and functionality to the molecule, making it a promising candidate for further modifications.

The pharmacological properties of 7-Chloromethyl-1H-benzimidazole-2-carboxylic acid have been extensively studied in recent years. Researchers have reported that this compound exhibits potent anti-inflammatory and antioxidant activities, which are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Furthermore, studies have shown that this compound may possess potential anticancer properties, particularly in targeting specific oncogenic pathways.

In terms of applications, 7-Chloromethyl-1H-benzimidazole-2-carboxylic acid has shown promise as a lead compound for the development of novel drugs targeting chronic inflammatory diseases and cancer. Its ability to interact with various biological systems makes it a valuable tool for drug discovery efforts. Recent research has also explored the use of this compound as a building block for constructing more complex molecules with enhanced bioactivity.

The structural versatility of 7-Chloromethyl-1H-benzimidazole-2-carboxylic acid allows for further functionalization at various positions on the benzene ring or the imidazole moiety. This opens up new avenues for creating derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy. For instance, researchers have investigated the impact of substituting different groups at the 7-position on the molecule's bioactivity, leading to insights into structure-activity relationships (SAR) that can guide future drug design efforts.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecotoxicity of 7-Chloromethyl-1H-benzimidazole-2-carboxylic acid. These studies are crucial for ensuring that any potential applications of this compound do not pose risks to ecosystems or human health. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental impact.

In conclusion, 7-Chloromethyl-1H-benzimidazole-2-carboxylic acid represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, coupled with its promising pharmacological properties, positions it as a valuable asset in drug discovery and development efforts. As research continues to uncover new insights into its biological activity and applications, this compound is poised to play an increasingly important role in addressing unmet medical needs.